molecular formula C16H19FN2O2 B8473553 N-(1-cyclopropylcarbonylpiperidin-4-yl)-4-fluorobenzamide

N-(1-cyclopropylcarbonylpiperidin-4-yl)-4-fluorobenzamide

Cat. No.: B8473553
M. Wt: 290.33 g/mol
InChI Key: FYHNUDJASFUMBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-cyclopropylcarbonylpiperidin-4-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C16H19FN2O2 and its molecular weight is 290.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H19FN2O2

Molecular Weight

290.33 g/mol

IUPAC Name

N-[1-(cyclopropanecarbonyl)piperidin-4-yl]-4-fluorobenzamide

InChI

InChI=1S/C16H19FN2O2/c17-13-5-3-11(4-6-13)15(20)18-14-7-9-19(10-8-14)16(21)12-1-2-12/h3-6,12,14H,1-2,7-10H2,(H,18,20)

InChI Key

FYHNUDJASFUMBF-UHFFFAOYSA-N

Canonical SMILES

C1CC1C(=O)N2CCC(CC2)NC(=O)C3=CC=C(C=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of N-(piperidin-4-yl)-4-fluorobenzamide (556 mg) in dichloromethane (6 ml) were added cyclopropanecarboxylic acid (0.20 ml), 1-hydroxybenzotriazole (338 mg) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (480 mg) at ambient temperature. After stirring for 21 hours, the mixture was diluted with dichloromethane, and washed with water, saturated aqueous sodium hydrogen carbonate, and brine. After drying with magnesium sulfate, the solvents were removed under reduced pressure. After crystallization from diisopropyl ether, N-(1-cyclopropylcarbonylpiperidin-4-yl)-4-fluorobenzamide (627 mg) was obtained.
Quantity
556 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
0.2 mL
Type
reactant
Reaction Step Two
Quantity
338 mg
Type
reactant
Reaction Step Two
Quantity
480 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.